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Compound of Interest

Compound Name: DG70

Cat. No.: B1672361

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling DG70, with a focus on personal protective equipment (PPE), operational procedures,
and disposal plans to foster a culture of safety and build trust in laboratory practices.

The term "DG70" can refer to multiple substances. In the context of drug development and
tuberculosis research, DG70 is identified as a potent MenG inhibitor, also known by its
synonym GSK1733953A. This biphenyl amide compound is a solid, appearing as a yellow to
brown powder, and is used for its inhibitory activity against Mycobacterium tuberculosis.

It is crucial to distinguish this research compound from other substances also referred to as
"DG70," such as D-grades solvent D70 (a dearomatized aliphatic hydrocarbon solvent) and
various "70 DG" herbicides. The safety protocols for these industrial and agricultural products
differ significantly from those for the MenG inhibitor. This document will focus exclusively on the
safe handling of DG70, the MenG inhibitor.

Personal Protective Equipment (PPE): A
Quantitative Approach

Due to the absence of a specific Safety Data Sheet (SDS) for DG70 (GSK1733953A), a
conservative approach to PPE is warranted, based on its nature as a potentially hazardous
chemical powder and its use in the context of Mycobacterium tuberculosis research. All work
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with Mycobacterium tuberculosis requires adherence to Biosafety Level 2 (BSL-2) or Biosafety

Level 3 (BSL-3) practices, depending on the specific procedures.[1][2][3][4][5]

The following table summarizes the recommended PPE for handling DG70 powder and

solutions.

PPE Category

Specification

Standard/Material

Purpose

Respiratory Protection

N95 or higher rated

respirator

NIOSH-approved

To prevent inhalation

of aerosolized powder.

Hand Protection

Chemical-resistant
gloves (double-gloving

recommended)

Nitrile or Neoprene

To prevent skin
contact with the

compound.

Eye Protection

Safety glasses with

side shields or safety

goggles

ANSI Z87.1

To protect eyes from
splashes and airborne

particles.

Body Protection

Fully-fastened

laboratory coat

To protect skin and
clothing from

contamination.

Additional (as needed)

Disposable gown,

shoe covers

For procedures with a
higher risk of

contamination.

Experimental Protocols: Safe Handling and Disposal

Workflow

The following step-by-step guidance outlines the safe handling, use, and disposal of DG70 in a

laboratory setting.

Workflow for Safe Handling of DG70
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Workflow for Safe Handling of DG70

Preparation

Designate & Prepare Work Area
(Fume Hood or BSC)

A

Don Appropriate PPE

N T

Handling & Use

A

Weighing DG70 Powder
(in ventilated enclosure)
A
Dissolution

(in appropriate solvent)
Experimental Use

Cleanup & Disposal

Decontaminate Surfaces

A4

<l

stiiimti

il

)

Decontaminate Equipment]

Dispose of Waste

< <l
4= <4<

Doff PPE

9.
Y
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of DG70, from preparation to disposal.
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Detailed Methodologies

1. Preparation:

Designated Area: All work with DG70 powder should be conducted in a designated area,
such as a chemical fume hood or a Class | or Il Biosafety Cabinet (BSC), to minimize the risk
of inhalation and contamination.[6] The work surface should be lined with absorbent, plastic-
backed paper.[7]

PPE: Before handling the compound, don the appropriate PPE as outlined in the table
above.

. Handling and Use:

Weighing: To prevent the generation of dust, weigh the powder carefully within the ventilated
enclosure.[6] If possible, purchase pre-weighed amounts.

Dissolution: Prepare solutions by slowly adding the solvent to the powder to avoid splashing.

Experimental Procedures: When using DG70 in experiments involving Mycobacterium
tuberculosis, all procedures must be performed in accordance with the institution's biosafety
guidelines for working with this pathogen, which may require BSL-3 practices for aerosol-
generating procedures.[1][3]

. Cleanup and Disposal:

Decontamination of Surfaces and Equipment: At the end of each work session, thoroughly
decontaminate all surfaces and equipment.[8][9] Use a suitable disinfectant for work
involving biological agents. For chemical residues, wipe surfaces with a compatible solvent
and then with soap and water.[8] All cleaning materials should be disposed of as hazardous
waste.[8]

Waste Disposal:

o Solid Waste: All solid waste contaminated with DG70 (e.g., pipette tips, gloves, absorbent
paper) should be collected in a clearly labeled, sealed hazardous waste container.
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o Liquid Waste: Unused solutions of DG70 should be disposed of as hazardous chemical
waste according to institutional and local regulations. Do not pour chemical waste down
the drain.[10]

o Biologically Contaminated Waste: All waste contaminated with Mycobacterium
tuberculosis must be decontaminated, typically by autoclaving, before final disposal.[11]

» Doffing PPE: Remove PPE in a manner that avoids self-contamination. Gloves should be
removed last.

e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[7][10]

By adhering to these stringent safety protocols, researchers can confidently and safely handle
DG70, contributing to a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672361#personal-protective-equipment-for-
handling-dg70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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